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Compound of Interest

Compound Name: Iodoacetamide

Cat. No.: B048618 Get Quote

Introduction

Iodoacetamide (IAA) is an irreversible alkylating agent widely used in biochemical and

proteomics research.[1] Its primary application is the modification of sulfhydryl groups,

particularly on cysteine residues in proteins.[1][2] This alkylation prevents the formation of

disulfide bonds, which is crucial for protein characterization techniques such as peptide

mapping, protein sequencing, and mass spectrometry.[1] By blocking disulfide bond formation,

iodoacetamide helps to maintain proteins in a reduced state, ensuring accurate analysis of

their primary structure and post-translational modifications.[2] Iodoacetamide is also utilized as

an inhibitor of cysteine proteases and deubiquitinating enzymes (DUBs).[1][3]

Chemical Properties

Iodoacetamide is a light-sensitive solid that is soluble in water and various organic solvents.[4]

[5][6] Due to its instability in solution, it is highly recommended to prepare fresh solutions

immediately before use and to protect them from light.[5][6]

Quantitative Data Summary
The following table summarizes the key quantitative data for iodoacetamide:
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Property Value References

Molecular Formula C₂H₄INO

Molecular Weight 184.96 g/mol [7]

Appearance
White to pale yellow crystalline

solid
[5][8]

Melting Point 92-95 °C [5][9]

Solubility in Water Up to 0.5 M [10][11]

Solubility in other solvents
Soluble in DMSO, DMF,

ethanol, and methanol.
[5][12]

Storage of Solid
2-8°C, protected from light and

moisture.
[9]

Storage of Stock Solution

Should be prepared fresh. If

necessary, can be stored at

-80°C for up to 1 year.

[12]

Experimental Protocol: Preparation of a 0.5 M
Iodoacetamide Stock Solution
This protocol describes the preparation of a 0.5 M stock solution of iodoacetamide in water.

Materials

Iodoacetamide (MW: 184.96 g/mol )

Nuclease-free water

Microcentrifuge tubes or appropriate vials

Vortex mixer

Aluminum foil
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure

Safety Precautions: Iodoacetamide is toxic if swallowed and may cause an allergic skin

reaction.[7] Handle with care and wear appropriate PPE.

Weighing: In a suitable weighing vessel, carefully weigh out 92.48 mg of iodoacetamide.

Dissolving: Transfer the weighed iodoacetamide to a 1.5 mL microcentrifuge tube. Add 1 mL

of nuclease-free water to the tube.

Mixing: Close the tube tightly and vortex until the iodoacetamide is completely dissolved.

The solution should be clear and colorless to faintly yellow.[11]

Light Protection: Immediately wrap the tube in aluminum foil to protect the solution from light,

as iodoacetamide is light-sensitive.[5][6]

Use: Use the freshly prepared solution immediately for your experiments.

Storage (if necessary): For short-term storage, the solution can be kept on ice, protected

from light, for a few hours. For longer-term storage, aliquot the stock solution into smaller,

single-use volumes and store at -80°C for up to one year.[12] Avoid repeated freeze-thaw

cycles.[12]

Experimental Workflow
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Caption: Workflow for preparing iodoacetamide stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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